Cas no 2171674-96-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1H-pyrazol-1-yl)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1H-pyrazol-1-yl)ethylcarbamoyl}propanoic acid
• CAS No: 2171674-96-5
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 6240331
• PubChem ID: 165548990
• Update Time: 2025-06-15

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1H-pyrazol-1-yl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1H-pyrazol-1-yl)ethylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(1H-pyrazol-1-yl)ethyl]carbamoyl}propanoic acid
• EN300-1489610
• 2171674-96-5

• Inchi： 1S/C24H24N4O5/c29-22(30)14-21(23(31)25-11-13-28-12-5-10-26-28)27-24(32)33-15-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-10,12,20-21H,11,13-15H2,(H,25,31)(H,27,32)(H,29,30)
• InChI Key： DNRHASKQXSLIDD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCN1C=CC=N1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.17466988g/mol
• Monoisotopic Mass: 448.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 123Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1H-pyrazol-1-yl)ethylcarbamoyl}propanoic acid

Comprehensive Analysis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1H-pyrazol-1-yl)ethylcarbamoyl}propanoic acid (CAS No. 2171674-96-5)

In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1H-pyrazol-1-yl)ethylcarbamoyl}propanoic acid (CAS No. 2171674-96-5) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected pyrazole-based amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS) and drug discovery. Its unique structure, featuring both Fmoc and pyrazole moieties, makes it invaluable for designing targeted therapeutics and biomaterials.

The growing interest in precision medicine and personalized therapeutics has fueled demand for specialized amino acid derivatives like this compound. Researchers are particularly drawn to its ability to introduce pyrazole functional groups into peptide chains, enabling the development of enzyme inhibitors and receptor modulators. Recent studies highlight its potential in addressing protein-protein interaction challenges, a hot topic in cancer research and neurodegenerative disease studies.

From a chemical structure perspective, this compound combines the Fmoc protecting group (9-fluorenylmethoxycarbonyl) with a pyrazole-containing side chain, connected through a carbamoyl linkage to a propanoic acid backbone. This configuration provides exceptional stability during peptide elongation while allowing selective deprotection. The pyrazole ring offers unique hydrogen bonding capabilities and metal coordination properties, making it valuable for creating bioactive peptides with enhanced target specificity.

In pharmaceutical applications, this compound has shown promise in developing peptide-based drugs for metabolic disorders. Its structural versatility enables the creation of conformationally constrained peptides, addressing one of the biggest challenges in peptide drug development - improving metabolic stability. The pyrazole moiety is particularly valuable for mimicking biological recognition elements, a strategy gaining traction in rational drug design approaches.

The synthesis and application of 2171674-96-5 align with current trends in green chemistry and sustainable pharmaceutical manufacturing. Researchers are exploring microwave-assisted synthesis methods to improve the efficiency of producing this Fmoc-amino acid derivative, reducing solvent waste and energy consumption. These advancements respond to the growing demand for environmentally friendly chemical processes in drug development pipelines.

Quality control of this compound involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. The pharmaceutical industry places stringent requirements on the purity standards of such peptide synthesis intermediates, typically demanding ≥95% purity for research applications and ≥98% for preclinical development. These specifications reflect the compound's importance in producing therapeutic peptides with consistent quality.

Looking forward, the applications of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1H-pyrazol-1-yl)ethylcarbamoyl}propanoic acid are expanding into nanotechnology and drug delivery systems. Its ability to form stable conjugates with various biomolecules makes it attractive for developing targeted nanocarriers. This aligns with current research priorities in precision oncology and theranostic applications, where such multifunctional building blocks are increasingly valuable.

For researchers working with this compound, proper storage conditions (-20°C in dry, dark environments) and handling protocols are essential to maintain its chemical integrity. The Fmoc group is particularly sensitive to basic conditions, requiring careful consideration during deprotection steps in peptide synthesis workflows. These practical considerations are crucial for achieving optimal results in complex peptide assembly processes.

The market for specialized amino acid derivatives like 2171674-96-5 continues to grow, driven by increasing investment in biopharmaceutical research. As the industry shifts toward more complex therapeutics beyond traditional small molecules, such building blocks are becoming essential tools for innovative drug development. This trend is reflected in the expanding portfolio of custom peptide synthesis services offering access to these advanced chemical entities.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1H-pyrazol-1-yl)ethylcarbamoyl}propanoic acid represents a sophisticated tool in modern medicinal chemistry. Its unique combination of protecting groups and heterocyclic functionality addresses multiple challenges in peptide-based drug discovery, from improving bioavailability to enabling structure-activity relationship studies. As research continues to uncover new applications, this compound is poised to play an increasingly important role in developing next-generation therapeutic agents.